Cas no 2225170-77-2 (4-Bromo-2-methyl-5-cyclopropylphenylboronic acid)
4-Bromo-2-methyl-5-cyclopropylphenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-methyl-5-cyclopropylphenylboronic acid
- 2225170-77-2
- (4-Bromo-5-cyclopropyl-2-methylphenyl)boronic acid
-
- Inchi: 1S/C10H12BBrO2/c1-6-4-10(12)8(7-2-3-7)5-9(6)11(13)14/h4-5,7,13-14H,2-3H2,1H3
- InChI Key: SHXJIQOITKGPBP-UHFFFAOYSA-N
- SMILES: C1(Br)C(C2CC2)=CC(B(O)O)=C(C)C=1
Computed Properties
- Exact Mass: 254.01137g/mol
- Monoisotopic Mass: 254.01137g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
4-Bromo-2-methyl-5-cyclopropylphenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B904967-25mg |
4-Bromo-2-methyl-5-cyclopropylphenylboronic acid |
2225170-77-2 | 95% | 25mg |
¥2,790.00 | 2022-09-02 |
4-Bromo-2-methyl-5-cyclopropylphenylboronic acid Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
Additional information on 4-Bromo-2-methyl-5-cyclopropylphenylboronic acid
Introduction to 4-Bromo-2-methyl-5-cyclopropylphenylboronic Acid (CAS No: 2225170-77-2)
4-Bromo-2-methyl-5-cyclopropylphenylboronic acid (CAS No: 2225170-77-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This borylated aromatic compound features a unique structural motif comprising a brominated phenyl ring substituted with a methyl group at the 2-position and a cyclopropyl group at the 5-position, flanked by a boronic acid functional group. The presence of these distinct substituents imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.
The boronic acid moiety in 4-Bromo-2-methyl-5-cyclopropylphenylboronic acid is particularly noteworthy due to its role as a versatile cross-coupling partner in Suzuki-Miyaura reactions. These reactions are fundamental in constructing carbon-carbon bonds and have been widely employed in the synthesis of complex organic molecules, including pharmaceuticals. The boronic acid functionality allows for efficient coupling with aryl halides or alkynes, facilitating the formation of biaryl or alkyne-based structures. This capability has been exploited in the development of novel drug candidates targeting various therapeutic areas.
In recent years, 4-Bromo-2-methyl-5-cyclopropylphenylboronic acid has found applications in the synthesis of small-molecule inhibitors for protein-protein interactions. The cyclopropyl group, in particular, has been shown to enhance binding affinity and selectivity by introducing steric constraints that mimic natural binding pockets. Such structural features are critical for designing molecules that can effectively modulate biological pathways without off-target effects. Researchers have leveraged this compound to develop inhibitors for kinases and other enzymes involved in cancer metabolism, showcasing its potential as a building block for next-generation therapeutics.
The bromine substituent at the 4-position of the phenyl ring adds another layer of reactivity to 4-Bromo-2-methyl-5-cyclopropylphenylboronic acid, enabling further functionalization through palladium-catalyzed reactions such as Buchwald-Hartwig amination or halogen-metal exchange processes. These transformations expand the compound's utility in medicinal chemistry by allowing for the introduction of nitrogen-containing heterocycles and other functional groups. Such modifications are often essential for optimizing pharmacokinetic properties and improving drug-like characteristics.
Advances in computational chemistry have also highlighted the significance of 4-Bromo-2-methyl-5-cyclopropylphenylboronic acid in virtual screening campaigns. Molecular modeling studies have demonstrated that its structural features can be tailored to interact with specific protein targets, making it an attractive scaffold for drug discovery initiatives. By integrating experimental data with computational predictions, researchers can accelerate the identification of lead compounds with high binding affinity and favorable pharmacological profiles.
The synthesis of 4-Bromo-2-methyl-5-cyclopropylphenylboronic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps include bromination, alkylation, and borylation reactions, each requiring careful optimization to ensure high yield and purity. Recent methodologies have focused on greener synthetic routes, incorporating catalytic systems that minimize waste and energy consumption. These efforts align with broader trends in sustainable chemistry aimed at reducing the environmental impact of pharmaceutical manufacturing processes.
In materials science, 4-Bromo-2-methyl-5-cyclopropylphenylboronic acid has been explored as a precursor for functional polymers and coatings. The boronic acid functionality allows for reversible covalent bonding with other boron-containing compounds, enabling the development of stimuli-responsive materials. Such materials have potential applications in smart coatings, self-healing polymers, and biomedical devices where dynamic interactions are desirable.
The compound's stability under various conditions has also been investigated, revealing its suitability for long-term storage and transport without degradation. This stability is crucial for ensuring consistency in pharmaceutical applications where batch-to-batch reproducibility is paramount. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate its structure and confirm purity levels.
Future research directions may explore novel derivatives of 4-Bromo-2-methyl-5-cyclopropylphenylboronic acid, focusing on enhancing its bioactivity or expanding its utility in cross-coupling reactions. The integration of machine learning algorithms into synthetic planning could further optimize its production and application workflows. As computational power increases and data-driven approaches become more prevalent, compounds like this are expected to play an even greater role in innovation across multiple scientific disciplines.
2225170-77-2 (4-Bromo-2-methyl-5-cyclopropylphenylboronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)